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Compound of Interest

Compound Name: Bromosporine

Cat. No.: B612248

Essential Safety and Handling Guide for
Bromosporine

This guide provides crucial safety and logistical information for the handling and disposal of
Bromosporine (CAS No. 1619994-69-2), a non-selective bromodomain inhibitor intended for
laboratory research use only.[1] It is not for human or veterinary use.[1] While Bromosporine
is not classified as a hazardous substance according to the Globally Harmonized System
(GHS), proper personal protective equipment (PPE) and handling procedures are essential to
ensure personnel safety and prevent contamination.

Chemical and Physical Properties

A summary of the key quantitative data for Bromosporine is provided below.
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Property Value

CAS Number 1619994-69-2

Molecular Formula C17H20N604S

Molecular Weight 404.4 g/mol

Form Solid powder (lyophilized)
Purity =98%

Soluble in DMSO (up to 100 mM), DMF (30

Solubility i)
mg/m

Store lyophilized at -20°C, desiccated. Solutions
Storage Temperature
can be stored at -20°C for up to 3 months.

Sources:[1][2][3][4]

Personal Protective Equipment (PPE)

The following PPE is recommended when handling Bromosporine to minimize exposure and
ensure a safe laboratory environment.

o Hand Protection: Chemical-resistant gloves, such as nitrile gloves, should be worn at all
times.[5] If known contact with the substance occurs, gloves should be removed immediately
and replaced. For tasks with a higher risk of splash, consider double-gloving.[6]

o Eye Protection: Safety glasses with side shields or chemical splash goggles that meet ANSI
Z87.1 standards are mandatory to protect against splashes and airborne particles.[5][7]

» Body Protection: A standard laboratory coat should be worn to protect skin and clothing.[5]
Ensure the coat is fully buttoned.

o Respiratory Protection: While not classified as a respiratory hazard, it is good practice to
handle the powdered form in a well-ventilated area or a chemical fume hood to minimize
inhalation of dust.[8] If engineering controls are not sufficient, a NIOSH-approved N95
respirator or higher may be used.[6]
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Donning and Doffing PPE Workflow

Properly putting on and taking off PPE is critical to prevent contamination.

Doffing (Taking Off)
[ 2. Goggles/Face Shield ]—»—»( 4. Respirator (if needed))
Donning (Putting On)

1. Lab Coat 2. Respirator (if needed) H 3. Goggles/Face Shield

Click to download full resolution via product page

Caption: Sequential process for donning and doffing Personal Protective Equipment.

Operational Plans: Handling and Storage

Follow these procedural steps for the safe handling and storage of Bromosporine.

Experimental Protocol: Preparing a Stock Solution

This protocol outlines the steps to reconstitute lyophilized Bromosporine powder into a stock
solution.

o Preparation: Before handling, ensure all required PPE is donned correctly. Work within a
chemical fume hood or a designated, well-ventilated area.

» Equilibration: Allow the vial of lyophilized Bromosporine to equilibrate to room temperature
before opening to prevent condensation.

e Reconstitution: To prepare a 10 mM stock solution, for example, reconstitute a 5 mg vial of
powder by adding 1.23 ml of DMSO.[2]

o Dissolution: Gently vortex or sonicate the vial to ensure the powder is completely dissolved.
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o Storage: Store the resulting solution at -20°C in aliquots to avoid multiple freeze-thaw cycles.
[2] Label the aliquots clearly with the chemical name, concentration, and date of preparation.

Start: Gather Materials

( Don Appropriate PPE ]

Work in Chemical Fume Hood

l

Equilibrate Vial to Room Temp

l
[Add Appropriate Volume of Solvent (e.g., DMSO) ]
l
( Vortex/Sonicate to Dissolve ]
l
( Aliquot Solution into Smaller Vials ]
l
( Store at -20°C ]

End: Clean Workspace
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Caption: Workflow for preparing a Bromosporine stock solution.

First Aid Measures

In case of accidental exposure, follow these immediate steps:
» After Inhalation: Move the individual to fresh air. If symptoms persist, consult a physician.

» After Skin Contact: While the product is not known to be a skin irritant, it is best practice to
wash the affected area with soap and water.

o After Eye Contact: Rinse the opened eye for several minutes under running water.

» After Swallowing: If symptoms persist, consult a doctor.

Disposal Plan

Proper disposal of Bromosporine and associated contaminated materials is essential to
prevent environmental contamination and ensure compliance with local regulations.

e Unused Product: Dispose of unused Bromosporine as chemical waste in accordance with
institutional and local environmental regulations. Do not allow the product to enter sewers or
surface water.

o Contaminated PPE: Used gloves, disposable lab coats, and other contaminated materials
should be collected in a designated hazardous waste container and disposed of according to
your institution's guidelines for chemical waste.

o Empty Vials: Empty vials should be rinsed with an appropriate solvent (like DMSO), and the
rinsate collected as chemical waste. The rinsed vials can then be disposed of as regular
laboratory glassware.
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Bromosporine Waste Generated
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Caption: Logical flow for the disposal of Bromosporine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling
Bromosporine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612248#personal-protective-equipment-for-handling-
bromosporine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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